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Compound of Interest

Compound Name: CAY10499

Cat. No.: B10767128

Essential Safety and Handling Guide for
CAY10499

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
CAY10499, a non-selective lipase inhibitor. The following procedures are based on general
laboratory safety protocols for handling solid, potentially hazardous chemical compounds. All
users must consult the official Safety Data Sheet (SDS) provided by the manufacturer for
specific handling instructions.[1]

Personal Protective Equipment (PPE)

When handling CAY10499, a comprehensive approach to personal protection is essential to
minimize exposure risk. The following table summarizes the recommended PPE.
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Body Part

Required PPE

Specifications & Handling

Hands

Chemical-resistant gloves

Nitrile gloves are
recommended. Inspect for
tears or punctures before each
use. Wash hands thoroughly
with soap and water after

removing gloves.

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

Eye protection is mandatory to
prevent contact with dust or

splashes. A face shield should
be considered when there is a

significant risk of splashing.

Respiratory

NIOSH-approved respirator (if

necessary)

Work in a well-ventilated area,
preferably in a chemical fume
hood, to minimize inhalation of
dust. If ventilation is
inadequate or when handling
large quantities, a NIOSH-
approved particulate respirator

is recommended.

Body

Laboratory coat

A clean, buttoned lab coat
should be worn to protect
street clothing and skin from

contamination.

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of CAY10499.

Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store CAY10499 in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. The product information sheet specifies storage at
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-20°C.[1]

Handling and Solution Preparation:

o Work Area: Always handle the solid compound and prepare solutions in a well-ventilated
chemical fume hood to minimize inhalation exposure.

e Weighing: To minimize dust generation, carefully weigh the compound in a fume hood.

e Solution Preparation: When preparing solutions, slowly add the solid CAY10499 to the
solvent to avoid splashing. CAY10499 is soluble in organic solvents such as ethanol, DMSO,
and dimethylformamide (DMF).[1]

Spill Management:

e Minor Spills (Solid):

o Alert others in the area.

o Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

o Place the spilled material into a sealed, labeled container for hazardous waste disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

e Major Spills:

o Evacuate the area immediately.

o Alert your institution's environmental health and safety (EHS) office.

o Prevent entry into the affected area.

Disposal:

¢ Dispose of unused CAY10499 and any contaminated materials (e.g., gloves, wipes,
containers) as hazardous chemical waste in accordance with all local, state, and federal
regulations. Do not dispose of down the drain or in regular trash.
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Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. If irritation persists, seek medical

attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) T o
stopped, provide artificial respiration. Seek
immediate medical attention.
) Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.

Signaling Pathway Inhibition by CAY10499

CAY10499 is a non-selective lipase inhibitor, affecting multiple enzymes involved in lipid

metabolism and signaling. The diagram below illustrates the primary targets of CAY10499.
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CAY10499 Inhibition of Lipase Signaling Pathways

Lipid Substrates

CAY10499

Triacylglycerols (TAG) Fatty Acid Esters

Lipases (Inhibited by €AY 10499)

Diacylglycerols (DAG) ATGL HSL MAGL FAAH

kSL -AAH FAAH

Monoacylglycerols (MAG)

(e.g., 2-AG)
MAGL AGL
Products
Free Fatty Acids Glycerol Arachidonic Acid Ethanolamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling CAY10499].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767128#personal-protective-equipment-for-
handling-cay10499]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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